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trans-3-(3-Pyridyl)acrylic acid safety data sheet

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S1533719

CAS No.: 19337-97-4

Compound Focus: trans-3-(3-Pyridyl)acrylic acid

Get Quote

Chemical Identifiers and Properties

The table below summarizes the key identifiers and physical properties of the compound as found in the

search results.

Property

Details

CAS Number

Molecular Formula

Molecular Weight

Melting Point

Appearance

Storage

19337-97-4 [1] [2] [3]

CeH7NO2 [1] [2] [3]

149.15 g/mol [1] [2] [3]

232-235 °C (decomposes) [2] [3]

White to off-white solid [1] [3]

Room temperature; store in an inert atmosphere [1] [4]

Hazard and Safety Information

The following table consolidates the hazard and safety information available from the search results.
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Aspect Information

| GHS Hazard Statements | H315 - Causes skin irritation [4] [5] H319 - Causes serious eye irritation [4] [5]
H335 - May cause respiratory irritation [4] [5] | | Safety Precautions | P261 - Avoid breathing
dust/fume/gas/mist/vapors/spray [4] [5] P305+P351+P338 - IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses if present and easy to do. Continue rinsing [4] [5] | | Personal

Protective Equipment (PPE) | Dust mask type N95 (US), Eyeshields, Gloves [2] [5] |

Experimental Workflow for Safety Assessment

For a thorough safety evaluation in a research setting, you can follow the workflow below. This diagram

outlines the key stages of a risk assessment process.
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Consult Full SDS
and Hazard Statements

315/H319/H335

Identify Required

Personal Protective Equipment (PPE)
.g., Use in fume hood
Establish Safe
Handling Procedures
.g., Inert atmosphere
Define Safe
Storage Conditions

:

Plan for Waste
Disposal

Document Risk Assessment

Click to download full resolution via product page

Diagram illustrating a logical workflow for laboratory safety assessment.

Guidance for Researchers

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1533719?utm_src=pdf-body-img
https://www.smolecule.com/products/s1533719?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Obtain the Full SDS: The information provided here is fragmented. For safe laboratory work, you
must obtain the complete Safety Data Sheet from a certified supplier or a chemical safety database
before handling the substance.

¢ Verify Key Information: A full SDS will provide critical details that are missing from the search
results, including:

Section 4: First-aid measures

Section 5: Fire-fighting measures

Section 6: Accidental release measures

Section 8: Exposure controls/personal protection (with specific OELSs, if available)

Section 11: Toxicological information (with specific test data)

e Prioritize Engineering Controls: Given the hazards associated with dust and potential for

o

[¢]

[¢]

[e]

[e]

respiratory irritation ( [2] [5]), always use this compound in a fume hood or with other appropriate local
exhaust ventilation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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